1-(3-bromopropoxy)-4-phenoxy-2-propylBenzene

• CAS RN: 228579-10-0
• Molecular Formula: C18H21BrO2
• Molecular Weight: 349.3 g/mol
• IUPAC Name: 1-(3-bromopropoxy)-4-phenoxy-2-propylbenzene
• InChI: InChI=1S/C18H21BrO2/c1-2-7-15-14-17(21-16-8-4-3-5-9-16)10-11-18(15)20-13-6-12-19/h3-5,8-11,14H,2,6-7,12-13H2,1H3
• InChI Key: XVGAMUCKJLSONZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=C1)OC2=CC=CC=C2)OCCCBr

Description

1-(3-bromopropoxy)-4-phenoxy-2-propylBenzene is a useful research compound. Its molecular formula is C18H21BrO2 and its molecular weight is 349.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-phenoxy-2-propylphenol (12.0 g, 52.60 mmol), 1,3-dibromopropane (31.86 g, 157.81 mmol) and cesium carbonate (18.0 g, 55.23 mmol) in dry DMF (110 mL) was stirred at room temperature overnight. The reaction mixture was partitioned between ethyl acetate and 0.2N HCl. The organic was washed twice with water, then dried over sodium sulfate. The organic was filtered and evaporated to an oil which was chromatographed over silica gel with methylene chloride/hexane (1:1) to afford the title compound.